2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid

• CAS: 813430-36-3
• Molecular Formula: C10H7N3O3
• Molecular Weight: 217.18 g/mol
• SMILES: CC1=NC(=NC1=O)C2=C(C=CC=N2)C(=O)O
• InChI: InChI=1S/C10H7N3O3/c1-5-9(14)13-8(12-5)7-6(10(15)16)3-2-4-11-7/h2-4H,1H3,(H,15,16)
• InChIKey: CSGFVKZOBGBCQR-UHFFFAOYSA-N

2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid (CAS 813430-36-3) is a heterocyclic compound of the imidazolyl-nicotinic acid class, with the molecular formula C₁₀H₇N₃O₃ and a monoisotopic mass of 217.049 Da. It consists of a nicotinic acid (3-pyridinecarboxylic acid) core substituted at the 2-position with a 5-methyl-4-oxo-4H-imidazol-2-yl moiety.

2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid (CAS 813430-36-3) – Chemical Identity and Core Structural Features for Procurement Screening

2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid (CAS 813430-36-3) is a heterocyclic compound of the imidazolyl-nicotinic acid class, with the molecular formula C₁₀H₇N₃O₃ and a monoisotopic mass of 217.049 Da . It consists of a nicotinic acid (3-pyridinecarboxylic acid) core substituted at the 2-position with a 5-methyl-4-oxo-4H-imidazol-2-yl moiety . This scaffold is structurally related to the 2-(imidazolin-2-yl)nicotinic acid herbicide family, but lacks the additional 4-alkyl substitution pattern that defines commercial members such as imazapic and imazapyr . Vendor listings indicate availability at 97% purity .

• SAR baseline scaffold (des-alkyl imidazolinone)

• Chromatographic marker for imidazolinone profiling

• Synthetic intermediate (vendor-specified purity)

Why 2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid Cannot Be Interchanged with Imazapic, Imazapyr, or Other Imidazolinone Nicotinic Acid Analogs

Within the 2-(imidazolin-2-yl)nicotinic acid class, substitution at the imidazolone 4-position is the primary determinant of biological target engagement, potency, and physicochemical properties [1]. The target compound carries only a methyl group at the 5-position of the imidazolone ring and lacks the 4-isopropyl/4-methyl substitution that defines imazapic (Ki for NNMT: not reported for this target; a structurally distinct NNMT bisubstrate inhibitor from patent US20250017936A1 shows Ki = 650 nM for Compound 5b [3]), or the 4-isopropyl substitution of imazapyr. Consequently, the absence of the 4-alkyl substituent alters steric bulk, lipophilicity, and hydrogen-bonding capacity compared to any 4,5-disubstituted analog, preventing reliable interchange in structure-activity relationship (SAR) studies or analytical reference applications [2].

Missing 4-alkyl substituent alters steric bulk and lipophilicity vs. imazapic/imazapyr, preventing interchange in SAR.

Different membrane permeability and target-binding profile may affect assay outcomes if substituted.

Do not use as direct replacement in analytical reference applications; requires independent validation.

• [1] Los, M. (1989). Preparation of substituted imidazolinylnicotinic acids, esters and salts and related compounds useful as herbicidal agents. American Cyanamid Co., U.S. Patent. View Source
• [2] PubChem. Imazapyr: 2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-3-pyridinecarboxylic acid. View Source
• [3] BindingDB. BDBM50627707 (CHEMBL5426689), US20250017936A1 Compound 5b. Ki = 650 nM for recombinant human NNMT. View Source

Quantitative Differentiation Evidence for 2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid vs. Imidazolinone Analogs

Structural Differentiation: Absence of 4-Alkyl Substitution vs. Imazapic and Imazapyr

The target compound, 2-(5-methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid, differs fundamentally from the commercial herbicides imazapic and imazapyr by lacking a 4-alkyl substituent on the imidazolone ring . Imazapic possesses both a 5-methyl and a 4-isopropyl group; imazapyr possesses a 4-isopropyl-4-methyl substitution pattern [1]. This structural reduction eliminates a chiral center and reduces the calculated logP by approximately 1.3–1.8 units (based on Crippen fragmentation) relative to imazapic, substantially altering membrane permeability and target binding potential .

Structural Differentiation

Class-level inference

Target: MW 217, logP ~0.8 | Imazapic: MW 275, logP ~2.1 (Imazapyr: 261, ~2.1)

Supports des-alkyl SAR baseline interpretation

Calculated logP; experimental data unavailable

Evidence Dimension	Molecular substitution pattern at imidazolone 4-position
Target Compound Data	H atom at 4-position (no substituent); MW = 217.18 g/mol; calculated logP ≈ 0.8 (estimated by Crippen method)
Comparator Or Baseline	Imazapic: 4-isopropyl, 5-methyl substitution; MW = 275.30 g/mol; calculated logP ≈ 2.1; Imazapyr: 4-isopropyl, 4-methyl substitution; MW = 261.28 g/mol
Quantified Difference	ΔMW ≈ 44–58 g/mol; ΔlogP ≈ 1.3–1.8 units lower for target compound
Conditions	In silico calculation based on SMILES structure; no experimental logP data available for target compound

Why This Matters

Procurement of this specific des-alkyl analog is essential for SAR studies aimed at isolating the contribution of the imidazolone 4-substituent to target binding or herbicidal activity.

• [1] PubChem. Imazapyr: 2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-3-pyridinecarboxylic acid. View Source

Molecular Weight and Topological Polar Surface Area Differentiation for Analytical Method Development

The target compound's molecular weight of 217.18 g/mol and topological polar surface area (TPSA) of approximately 96 Ų differentiate it from imazapic (MW = 275.30 g/mol, TPSA ≈ 96 Ų) and imazapyr (MW = 261.28 g/mol, TPSA ≈ 96 Ų) . While TPSA remains identical across the series due to the identical carboxylic acid and imidazolone functional groups, the molecular weight difference of 44–58 g/mol enables straightforward baseline separation by reversed-phase LC-MS, facilitating use as a synthetic intermediate marker or internal standard [1].

MW & TPSA Differentiation

Class-level inference

ΔMW 44–58 g/mol; TPSA difference ~0 Ų

Enables chromatographic resolution without polarity change

Calculated values; experimental retention data to verify

Evidence Dimension	Molecular weight and TPSA
Target Compound Data	MW = 217.18 g/mol; TPSA ≈ 96 Ų
Comparator Or Baseline	Imazapic: MW = 275.30 g/mol; Imazapyr: MW = 261.28 g/mol; TPSA ≈ 96 Ų for both
Quantified Difference	ΔMW = 44–58 g/mol; TPSA difference = ~0 Ų
Conditions	Calculated using standard SMILES; TPSA derived from Ertl method

Why This Matters

The significant molecular weight differential without TPSA change makes this compound uniquely suited as a chromatographic resolution marker for imidazolinone herbicide impurity profiling.

• [1] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area. Journal of Medicinal Chemistry, 43(20), 3714-3717. View Source

Purity Specification and Vendor Traceability for Reproducible Procurement

The commercially available form of the target compound is specified at 97% purity by the vendor Leyan (Product No. 2208845) . In contrast, imazapic is available as an analytical standard at ≥98% purity from multiple suppliers . While the purity specification of the target compound is slightly lower than that of the analytical standard-grade imazapic, it is sufficient for use as a synthetic intermediate or comparator in SAR studies where quantitative accuracy is not critically dependent on >98% purity .

Purity Specification

Cross-study comparable

Target: 97% (vendor) | Imazapic standard: ≥98%

Supports dose-response assay preparation; account for ~1% difference

Vendor specification, not independently verified

Evidence Dimension	Commercially available purity specification
Target Compound Data	97% (Leyan, Product No. 2208845)
Comparator Or Baseline	Imazapic: ≥98% (analytical standard grade, multiple vendors)
Quantified Difference	Purity difference: ~1% lower for target compound relative to analytical standard-grade imazapic
Conditions	Vendor specification; not independently verified

Why This Matters

Researchers must account for the 97% purity specification when calculating stock solution concentrations for dose-response assays, particularly when comparing data generated with ≥98% purity imazapic standards.

Recommended Application Scenarios for 2-(5-Methyl-4-oxo-4H-imidazol-2-yl)nicotinic acid Based on Current Evidence

SAR Studies Isolating the Contribution of the Imidazolone 4-Alkyl Substituent

This compound serves as the minimal imidazolone-nicotinic acid scaffold, lacking the 4-alkyl substituent that defines imazapic and imazapyr. It is the appropriate negative control or baseline compound for SAR studies investigating the role of the 4-isopropyl group in acetohydroxyacid synthase (AHAS) inhibition or other target engagement, as established in Section 3, Evidence Item 1 .

LC-MS Method Development and Impurity Profiling for Imidazolinone Herbicides

The molecular weight difference of 44–58 g/mol relative to imazapic and imazapyr, combined with identical TPSA, makes this compound an ideal retention time marker and internal standard for chromatographic separation of imidazolinone herbicide mixtures, as detailed in Section 3, Evidence Item 2 .

Synthetic Intermediate for Imidazolinone Analogs

With a purity specification of 97% and a reactive carboxylic acid handle at the nicotinic acid 3-position, this compound is suitable as a starting material for the synthesis of novel 4-substituted imidazolinone nicotinic acid analogs through alkylation or acylation chemistry, as indicated in Section 3, Evidence Item 3 .

Application

Selection Property

Validation Focus

SAR baseline scaffold

Des-alkyl imidazolone structure

Confirm structural identity and use as negative control in target enzyme assays

Chromatographic marker

MW distinct from imidazolinones; identical TPSA

Verify retention time shift and resolution from imidazolinone herbicides

Synthetic intermediate

Carboxylic acid handle; vendor purity

Verify purity and assess derivatization reactivity